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Compound of Interest

Compound Name: Psi-DOM

Cat. No.: B3063821

Disclaimer: No specific safety data sheet (SDS) or comprehensive handling guide for the
research chemical Psi-DOM (2,6-dimethoxy-4-methylamphetamine) is publicly available. This
document provides essential safety and logistical information based on best practices for
handling potent, psychoactive research compounds and controlled substances. All procedures
must be conducted in a controlled laboratory setting by trained personnel and in accordance
with all applicable regulations. A thorough risk assessment should be performed before any
handling of this substance.

This guide is intended for researchers, scientists, and drug development professionals to foster
a culture of safety and ensure the well-being of all laboratory personnel.

Personal Protective Equipment (PPE) for Handling
Psi-DOM

The selection of appropriate PPE is the first line of defense against exposure to potent
compounds like Psi-DOM. The required level of PPE is dictated by the specific laboratory
procedure and the quantity of the substance being handled. A risk assessment is mandatory
before beginning any work.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with a face shield- Disposable
solid-front lab coat with tight-
fitting cuffs- Double-gloving
with chemical-resistant gloves
(e.g., nitrile)- Disposable

sleeves

High risk of aerosolization and
inhalation of potent solid
particles. Full respiratory and

skin protection is critical.

Solution Preparation and

Dilution

- Chemical fume hood-
Standard lab coat- Chemical
splash goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling solids,
but potential for splashes and
spills remains. Engineering
controls are the primary means

of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-
Appropriate chemical-resistant
gloves for the solvent and

compound

Focus on preventing skin and
eye contact. The specific
procedure will dictate the level

of containment needed.

General Laboratory Operations

- Lab coat- Safety glasses-

Chemical-resistant gloves

Standard laboratory practice to
protect against incidental
contact with contaminated

surfaces.

Operational Plan for Handling Psi-DOM

A systematic workflow is crucial for safely managing potent research compounds from receipt

to disposal.
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Preparation

Receipt & Inventory:
Log compound, verify container integrity,
and store in a secure, designated location.

:

Review Safety Information:
Consult analogous compound SDS,
conduct a risk assessment.

:

Prepare Work Area:
Ensure fume hood is certified,
decontaminate surfaces, prepare spill kit.

:

Don Appropriate PPE:
Select PPE based on the
risk assessment.

Exeqgution

Weighing & Dispensing:
Perform in a certified chemical fume hood
or other containment device.

:

Solution Preparation:
Handle all solutions in a
certified chemical fume hood.

:

Experimental Use:
Follow approved protocols for
in vitro or in vivo studies.

Post-Execution

Decontamination:
Clean all surfaces and equipment with
an appropriate deactivating solution.

:

Doff PPE:
Remove PPE in a designated area
to avoid cross-contamination.

:

Waste Disposal:
Dispose of all waste streams according
to institutional and regulatory guidelines.

Click to download full resolution via product page

Operational Workflow for Potent Compound Handling
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Disposal Plan for Psi-DOM and Contaminated
Materials

As a controlled substance analog, Psi-DOM and all materials contaminated with it must be
disposed of as hazardous waste in accordance with institutional, local, and federal regulations.
Under no circumstances should this material be disposed of in standard trash or down the

drain.[1][2][2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3063821?utm_src=pdf-body
https://www.benchchem.com/product/b3063821?utm_src=pdf-body
https://research-compliance.umich.edu/dispose-controlled-substances
https://ehs.stanford.edu/services/controlled-substance-disposal
https://ehs.ucsf.edu/labs-and-research/controlled-substances-program/controlled-substances-waste-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3063821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Stream

Disposal Procedure

Rationale

Unused or Expired Psi-DOM

- Secure in a clearly labeled,
sealed container.- Transfer to a
licensed hazardous waste
disposal company or a reverse
distributor.[1]

Prevents diversion and
ensures environmentally
sound destruction of the active

compound.

Contaminated Labware (e.qg.,

vials, pipette tips)

- Collect in a designated,
puncture-resistant, and sealed
container.- Label as
"Hazardous Waste" with the

name of the compound.

Minimizes handling of
contaminated items and

prevents accidental exposure.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff to avoid self-
contamination.- Place in a
sealed bag or container

labeled as hazardous waste.

Assumes all disposable items
that have come into contact
with the compound are

contaminated.

Aqueous Waste Solutions

- Collect in a clearly labeled,
sealed, and chemically
compatible container.- Label
as "Hazardous Waste" with the
name and concentration of the

compound.

Prevents the release of the
active compound into the

water system.

Organic Waste Solutions

- Collect in a clearly labeled,
sealed, and chemically
compatible container.- Label
as "Hazardous Waste" with the
name and concentration of the

compound and the solvent.

Prevents the release of the
active compound and organic

solvents into the environment.

Experimental Protocols

Due to the lack of specific published experimental protocols for Psi-DOM, the following are

generalized procedures for the preparation of a stock solution, a common first step in many

research applications.
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Objective: To prepare a 10 mM stock solution of Psi-DOM in Dimethyl Sulfoxide (DMSO).
Materials:

o Psi-DOM (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Chemical fume hood

» Vortex mixer

o Appropriate glassware (e.g., volumetric flask)

» Micropipettes

Procedure:

e Preparation:

o

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

[e]

o

Assemble all necessary materials.

[¢]

Don the appropriate PPE as outlined in the table above for "Solution Preparation and
Dilution.”

e Weighing:
o Tare a clean, dry weigh boat on the analytical balance inside the fume hood.

o Carefully weigh the desired amount of Psi-DOM. For a 1 mL 10 mM stock solution of Psi-
DOM (Molar Mass: 209.29 g/mol ), you would need 2.09 mg.

o Record the exact weight.
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¢ Dissolution:

o Carefully transfer the weighed Psi-DOM to a 1.5 mL microcentrifuge tube or a small
volumetric flask.

o Using a micropipette, add the calculated volume of DMSO to the tube or flask. For a 10
mM solution with 2.09 mg of Psi-DOM, you would add 1 mL of DMSO.

o Cap the tube or flask securely.

o Vortex the solution until the Psi-DOM is completely dissolved. Gentle warming may be
required for some compounds, but this should be determined on a case-by-case basis.

e Storage and Labeling:

o Store the stock solution in a clearly labeled container in a secure, designated location
(e.g., a locked freezer at -20°C or -80°C).

o The label should include the compound name, concentration, solvent, date of preparation,
and the name of the preparer.

o Cleanup:

o Dispose of all contaminated materials (weigh boat, pipette tips, etc.) in the appropriate
hazardous waste stream.

o Decontaminate the work surface and any equipment used.

o Doff PPE in the designated area.

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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